Cas no 833-85-2 (5-(4-Methylphenyl)-5-oxovaleric Acid)
833-85-2 structure
Product Name:5-(4-Methylphenyl)-5-oxovaleric Acid
CAS No:833-85-2
MF:C12H14O3
MW:206.237763881683
MDL:MFCD00458564
CID:728045
PubChem ID:70032
Update Time:2025-04-19
5-(4-Methylphenyl)-5-oxovaleric Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenepentanoic acid,4-methyl-d-oxo-
- 5-(4-Methylphenyl)-5-oxovaleric acid
- 5-Oxo-5-p-tolyl-pentanoic acid
- MCWLCBLXRSXGTF-UHFFFAOYSA-N
- Butyric acid, 4-p-toluoyl-
- 4-p-Toluoylbutyric acid
- DA8HTW3SB7
- EN300-138548
- 5-(4-Methylphenyl)-5-oxopentanoic acid #
- doi:10.14272/MCWLCBLXRSXGTF-UHFFFAOYSA-N
- FT-0705961
- FS-4187
- AKOS004908134
- 833-85-2
- 4-p-toluoylbutyricacid
- EINECS 212-632-6
- 5-Oxo-5-(p-tolyl)pentanoic acid
- Benzenepentanoic acid, 4-methyl-delta-oxo-
- MFCD00458564
- AB06076
- 4-methyl-delta-oxobenzenepentanoic acid
- 5-oxo-5-p-tolylpentanoic acid
- Z361415418
- SCHEMBL2743310
- Benzenepentanoic acid, 4-methyl-.delta.-oxo-
- 4-(p-Toluoyl)butyric acid
- 10.14272/MCWLCBLXRSXGTF-UHFFFAOYSA-N
- 5-(4-Methylphenyl)-5-oxopentanoic acid
- NS00038252
- DTXSID90232257
- DB-075925
- STL301504
- 5-(4-Methylphenyl)-5-oxovaleric Acid
-
- MDL： MFCD00458564
- Inchi： 1S/C12H14O3/c1-9-5-7-10(8-6-9)11(13)3-2-4-12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
- InChI Key： MCWLCBLXRSXGTF-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=CC=1)CCCC(=O)O
Computed Properties
- Exact Mass: 206.094294
- Monoisotopic Mass: 206.094294
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.4
Experimental Properties
- Density: 1.137
- Boiling Point: 399.5°C at 760 mmHg
- Flash Point: 209.6°C
- Refractive Index: 1.536
- PSA: 54.37000
- LogP: 2.43260
5-(4-Methylphenyl)-5-oxovaleric Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022946-1g |
5-(4-Methylphenyl)-5-oxovaleric acid |
833-85-2 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 022946-100g |
5-(4-Methylphenyl)-5-oxovaleric acid |
833-85-2 | 95% | 100g |
￡933.00 | 2022-03-01 | |
| TRC | M328265-2.5g |
5-(4-Methylphenyl)-5-oxovaleric Acid |
833-85-2 | 2.5g |
$ 135.00 | 2022-06-04 | ||
| TRC | M328265-25g |
5-(4-Methylphenyl)-5-oxovaleric Acid |
833-85-2 | 25g |
$ 1060.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D410036-10g |
4-p-toluoylbutyricacid |
833-85-2 | 95%+ | 10g |
$290 | 2024-08-03 | |
| TRC | M328265-2500mg |
5-(4-Methylphenyl)-5-oxovaleric Acid |
833-85-2 | 2500mg |
$167.00 | 2023-05-17 | ||
| TRC | M328265-25000mg |
5-(4-Methylphenyl)-5-oxovaleric Acid |
833-85-2 | 25g |
$1281.00 | 2023-05-17 | ||
| Enamine | EN300-138548-0.05g |
5-(4-methylphenyl)-5-oxopentanoic acid |
833-85-2 | 95% | 0.05g |
$103.0 | 2023-07-07 | |
| Enamine | EN300-138548-0.1g |
5-(4-methylphenyl)-5-oxopentanoic acid |
833-85-2 | 95% | 0.1g |
$152.0 | 2023-07-07 | |
| Enamine | EN300-138548-0.25g |
5-(4-methylphenyl)-5-oxopentanoic acid |
833-85-2 | 95% | 0.25g |
$217.0 | 2023-07-07 |
5-(4-Methylphenyl)-5-oxovaleric Acid Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
833-85-2 (5-(4-Methylphenyl)-5-oxovaleric Acid) Related Products
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